2-chloro-N-((1-cyclohexyl-1H-tetrazol-5-yl)methyl)-6-fluorobenzamide

• IUPAC Name: 2-chloro-N-[(1-cyclohexyltetrazol-5-yl)methyl]-6-fluorobenzamide
• InChI: InChI=1S/C15H17ClFN5O/c16-11-7-4-8-12(17)14(11)15(23)18-9-13-19-20-21-22(13)10-5-2-1-3-6-10/h4,7-8,10H,1-3,5-6,9H2,(H,18,23)
• InChI Key: DFKPYQZNMCDUEH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2C(=NN=N2)CNC(=O)C3=C(C=CC=C3Cl)F
• Molecular Formula: C15H17ClFN5O
• Molecular Weight: 337.78 g/mol

Description

2-chloro-N-((1-cyclohexyl-1H-tetrazol-5-yl)methyl)-6-fluorobenzamide is a chemical compound that belongs to the class of benzamide derivatives. It has gained significant attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Antimicrobial Activity

Research on compounds related to 2-chloro-N-((1-cyclohexyl-1H-tetrazol-5-yl)methyl)-6-fluorobenzamide, such as fluorobenzamides with thiazole and thiazolidine, has demonstrated significant antimicrobial properties. These compounds have shown activity against Gram-positive bacteria (Staphylococcus aureus and Streptococcus pyogenes), Gram-negative bacteria (Escherichia coli and Pseudomonas aeruginosa), and fungi (Candida albicans, Aspergillus niger, and Aspergillus clavatus) (Desai, Rajpara, & Joshi, 2013).

Synthesis of Novel Heterocyclic Compounds

The synthesis and bromodemercuration of permercurated arenes, including derivatives like pentabromobenzamide, have been explored. These processes are significant for the generation of various heterocyclic compounds with potential applications in different scientific research fields (Deacon & Farquharson, 1976).

Photovoltaic Efficiency and Ligand-Protein Interactions

Studies on bioactive benzothiazolinone acetamide analogs, which are structurally related to 2-chloro-N-((1-cyclohexyl-1H-tetrazol-5-yl)methyl)-6-fluorobenzamide, have demonstrated their potential in photovoltaic applications. These compounds show good light harvesting efficiency and could be used in dye-sensitized solar cells. Additionally, molecular docking studies with these compounds have provided insights into their binding interactions with biological targets like Cyclooxygenase 1 (COX1) (Mary et al., 2020).

Antitumor Properties

Fluorinated benzothiazoles, a category related to the given compound, have been synthesized and shown potent in vitro cytotoxic properties against certain cancer cell lines. These findings suggest potential applications of similar compounds in cancer research and therapy (Hutchinson et al., 2001).

Spectroscopic and Quantum Mechanical Studies

Investigations into the electronic properties and vibrational spectra of related compounds have been conducted. Such studies are crucial for understanding the fundamental characteristics of these compounds, which can be applied in various scientific research areas (Mary et al., 2020).